Cas no 1367987-64-1 (1-Butanone, 4-amino-1-cyclopentyl-)

• Product Name: 1-Butanone, 4-amino-1-cyclopentyl-
• CAS No: 1367987-64-1
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5291303
• Update Time: 2025-07-20

1-Butanone, 4-amino-1-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 4-amino-1-cyclopentyl-

• Inchi： 1S/C9H17NO/c10-7-3-6-9(11)8-4-1-2-5-8/h8H,1-7,10H2
• InChI Key： MHTOIPFZGIDWHN-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(=O)CCCN

Additional information on 1-Butanone, 4-amino-1-cyclopentyl-

Recent Advances in the Study of 1-Butanone, 4-amino-1-cyclopentyl- (CAS: 1367987-64-1): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 1-Butanone, 4-amino-1-cyclopentyl- (CAS: 1367987-64-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyl and amino functional groups, has shown potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of research has been the synthesis and optimization of 1-Butanone, 4-amino-1-cyclopentyl-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers utilized a multi-step process involving cyclopentylamine as a starting material, followed by selective alkylation and oxidation steps. This method has been praised for its scalability, making it suitable for industrial applications.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 1-Butanone, 4-amino-1-cyclopentyl- exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. A 2024 study in Biochemical Pharmacology highlighted its ability to selectively inhibit cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings are particularly relevant given the ongoing need for anti-inflammatory agents with reduced side effects.

Furthermore, computational modeling studies have explored the molecular interactions between 1-Butanone, 4-amino-1-cyclopentyl- and its biological targets. Molecular docking simulations revealed high binding affinity to several protein targets, including those implicated in neurodegenerative diseases. This has opened new avenues for research into its potential applications in Alzheimer's and Parkinson's disease treatment. However, further validation through clinical trials is necessary to confirm these preliminary findings.

Another promising area of investigation is the compound's role in cancer therapy. Recent preclinical studies have shown that 1-Butanone, 4-amino-1-cyclopentyl- can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. A 2023 study in Cancer Research reported synergistic effects when combined with existing chemotherapeutic agents, suggesting its potential as an adjunct therapy. These results have spurred interest in developing derivative compounds with enhanced efficacy and reduced toxicity.

Despite these encouraging findings, challenges remain in the development of 1-Butanone, 4-amino-1-cyclopentyl- as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation improvements. Additionally, comprehensive toxicity studies are required to ensure its safety profile meets regulatory standards. Ongoing research aims to address these limitations while exploring new therapeutic applications.

In conclusion, 1-Butanone, 4-amino-1-cyclopentyl- (CAS: 1367987-64-1) represents a promising compound with diverse potential applications in medicine. Recent advances in its synthesis, biological activity, and mechanistic understanding have positioned it as a valuable candidate for further drug development. As research progresses, this compound may contribute to the development of novel therapies for inflammatory diseases, neurodegenerative disorders, and cancer. Continued investigation and collaboration across disciplines will be essential to fully realize its therapeutic potential.